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Compound of Interest

Compound Name: MAO-B-IN-35

Cat. No.: B13436392

For Research Use Only. This document provides critical safety and logistical information for
researchers, scientists, and drug development professionals handling MAO-B-IN-35.
Adherence to these guidelines is essential for ensuring laboratory safety and preventing
potential exposure. MAO-B-IN-35 is a potent, selective, and reversible monoamine oxidase B
(MAO-B) inhibitor.[1] Due to its potent biological activity, caution should be exercised at all

times.

Immediate Safety Protocols

In the event of exposure or spillage, immediate action is crucial. All personnel handling this
compound must be familiar with the location and use of emergency equipment, including safety
showers, eyewash stations, and spill kits.

Exposure Response:
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Exposure Route

Immediate Action

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes. Remove contaminated clothing and
shoes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation
is difficult, give oxygen. Seek immediate medical
attention.
Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill Response:
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Spill Type

Containment and Cleanup Procedure

Solid Spill

Gently cover the spill with an absorbent material
(e.g., vermiculite, sand, or earth) to avoid
generating dust. Scoop the material into a
labeled, sealed container for hazardous waste.
Clean the spill area with a suitable solvent, and
collect the cleaning materials as hazardous

waste. Ventilate the area.

Liquid Spill

Absorb the spill with an inert material (e.g., dry
sand, vermiculite, or absorbent pads). Place the
contaminated material into a labeled, sealed
container for hazardous waste. Clean the spill
area thoroughly with a suitable solvent,
collecting all cleaning materials for proper

disposal.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against exposure. The following table

outlines the minimum PPE requirements for various procedures involving MAO-B-IN-35.
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. Hand Body Respiratory
Procedure Eye Protection . . .
Protection Protection Protection
Receiving & Safety glasses o Not generally
T _ Nitrile gloves Laboratory coat _
Storage with side shields required
. N95 or P100
o ) ) ) Disposable gown ) )
Weighing (Solid Chemical splash Double-gloving respirator in a
o over laboratory ]
Form) goggles with nitrile gloves . ventilated
coa
enclosure

Required if not

Dissolving & ] ) Disposable gown ]
] Chemical splash Double-gloving performed in a
Handling o over laboratory -~ )
] goggles with nitrile gloves certified chemical
Solutions coat
fume hood
Chemical-
Chemical splash o resistant
) Heavy-duty nitrile ] N95 or P100
Spill Cleanup goggles and face disposable gown )
, gloves respirator
shield over laboratory
coat
) Safety glasses o Not generally
Waste Disposal Nitrile gloves Laboratory coat

with side shields

required

Operational Plan: Step-by-Step Handling

Procedures

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage.

o Store MAO-B-IN-35 in a cool, dry, and well-ventilated area away from incompatible

materials.[2]

o Keep the container tightly closed and clearly labeled.

e For long-term storage of solutions, refer to supplier recommendations, which often suggest
storage at -20°C or -80°C.[2][3]
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2. Weighing the Solid Compound:

» All weighing activities must be conducted within a certified chemical fume hood or a
ventilated balance enclosure to minimize inhalation exposure.

o Wear appropriate PPE, including double gloves, a disposable gown, and an N95 or P100
respirator.[2]

e Use a dedicated, clean spatula and weighing paper.
o Carefully transfer the desired amount of the compound, avoiding the generation of dust.

o Immediately clean any residual powder from the spatula and weighing area with a damp
cloth or towel, and dispose of it as hazardous waste.

3. Dissolving the Compound:
« All dissolution procedures should be performed inside a certified chemical fume hood.

» Add the solvent to the vessel containing the pre-weighed MAO-B-IN-35 to minimize the risk
of dust generation.

e Ensure the container is securely capped before mixing or vortexing.

Disposal Plan

Proper disposal of MAO-B-IN-35 and any contaminated materials is crucial to prevent
environmental contamination and potential exposure.

o Solid Waste: All disposable items that have come into contact with MAO-B-IN-35, such as
gloves, weighing papers, and pipette tips, must be placed in a designated and clearly labeled
hazardous waste container.[2]

e Liquid Waste: Unused solutions of MAO-B-IN-35 should be collected in a dedicated, sealed,
and appropriately labeled hazardous waste container. Do not mix with other waste streams
unless explicitly permitted by your institution's environmental health and safety guidelines.[2]
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e Sharps: Any needles or syringes used for handling MAO-B-IN-35 solutions must be disposed
of in a designated sharps container for hazardous chemical waste.[2]

o Decontamination: All non-disposable equipment, such as glassware and spatulas, must be
thoroughly decontaminated by rinsing with a suitable solvent. The rinseate should be
collected as hazardous liquid waste.[2]

All waste must be disposed of in accordance with local, state, and federal regulations. Contact
your institution's environmental health and safety department for specific guidance on
hazardous waste disposal.[4]

Diagrams
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Workflow for Safe Handling of MAO-B-IN-35
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Caption: A workflow diagram illustrating the key stages for the safe handling of MAO-B-IN-35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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